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Compound of Interest

Compound Name: Ampicillin-d5

Cat. No.: B1381323 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Ampicillin-d5, a deuterated analog of ampicillin, serves as an ideal internal standard (IS) for

the quantification of ampicillin in various biological matrices using liquid chromatography-mass

spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS). Its chemical and

physical properties are nearly identical to ampicillin, ensuring similar behavior during sample

preparation and analysis, while its mass difference allows for clear differentiation by the mass

spectrometer. This document provides a detailed protocol for the preparation of a high-purity

Ampicillin-d5 stock solution, crucial for achieving accurate and reproducible experimental

results.

2. Chemical and Physical Properties of Ampicillin-d5

A thorough understanding of the physicochemical properties of Ampicillin-d5 is essential for its

proper handling and storage.
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Property Value Reference

Molecular Formula C₁₆H₁₄D₅N₃O₄S [1]

Molecular Weight 354.4 g/mol [1][2][3]

CAS Number 1426173-65-0 [1]

Appearance Solid [1]

Solubility Slightly soluble in water. [1]

Storage -20°C for long-term storage. [1]

Stability

Stable for at least 4 years

when stored at -20°C. Stock

solutions at -80°C are stable

for 6 months, and at -20°C for

1 month.

[1][4]

3. Experimental Protocol: Preparation of a 1 mg/mL Ampicillin-d5 Stock Solution

This protocol details the steps for preparing a 1 mg/mL primary stock solution of Ampicillin-d5.

This concentration is a common starting point for creating working standards for LC-MS

analysis.

3.1. Materials and Equipment

Ampicillin-d5 solid powder

High-purity water (Milli-Q® or equivalent)

Methanol (LC-MS grade)

Analytical balance

Volumetric flask (e.g., 1 mL or 5 mL)

Micropipettes
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Vortex mixer

Syringe filters (0.22 µm)

Cryogenic vials for storage

3.2. Step-by-Step Procedure

Equilibration: Allow the container of Ampicillin-d5 solid to reach room temperature before

opening to prevent condensation.

Weighing: Accurately weigh a precise amount of Ampicillin-d5 powder using an analytical

balance. For a 1 mg/mL solution in a 1 mL volumetric flask, weigh exactly 1 mg.

Dissolution: Carefully transfer the weighed Ampicillin-d5 powder into the volumetric flask.

Add a small amount of high-purity water (e.g., 200 µL) to dissolve the powder. Due to its

slight solubility in water, initial dissolution in a small volume of a co-solvent like methanol

might be necessary before adding water.

Vortexing: Gently vortex the solution to ensure the complete dissolution of the solid.

Volume Adjustment: Once completely dissolved, bring the solution to the final volume with

high-purity water. Ensure the meniscus of the solution aligns with the calibration mark on the

volumetric flask.

Homogenization: Cap the volumetric flask and invert it several times to ensure a

homogenous solution.

Sterile Filtration: For applications requiring sterile conditions, filter the stock solution through

a 0.22 µm syringe filter into a sterile container.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use cryogenic vials to

minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

4. Preparation of Working Solutions

For use as an internal standard in LC-MS analysis, the primary stock solution is typically diluted

to a much lower concentration. A common working concentration for an internal standard is in
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the range of ng/mL.

Example Dilution:

To prepare a 1 µg/mL (1000 ng/mL) working solution from a 1 mg/mL stock solution:

Pipette 10 µL of the 1 mg/mL Ampicillin-d5 stock solution into a 10 mL volumetric flask.

Bring the solution to the final volume with the appropriate solvent (e.g., a mixture of water

and methanol, mirroring the initial mobile phase conditions of the LC-MS method).

Further serial dilutions can be performed to achieve the desired final concentration for spiking

into samples.

5. Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Ampicillin-d5 stock

solution.
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Workflow for Ampicillin-d5 Stock Solution Preparation

Preparation

Storage & Use

1. Weigh Ampicillin-d5

2. Dissolve in Solvent

Transfer

3. Adjust to Final Volume

Dilute

4. Sterile Filter (Optional)

5. Aliquot

6. Store at -20°C/-80°C

7. Prepare Working Solution

Dilute as needed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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